Cas no 2169175-82-8 (1-(3-amino-4,4-difluoropiperidin-1-yl)ethan-1-one)

• Product Name: 1-(3-amino-4,4-difluoropiperidin-1-yl)ethan-1-one
• CAS No: 2169175-82-8
• MF: C₇H₁₂F₂N₂O
• MW: 178.179788589478
• CID: 5269287
• Update Time: 2026-03-09

1-(3-amino-4,4-difluoropiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-amino-4,4-difluoropiperidin-1-yl)ethan-1-one

• Inchi： 1S/C7H12F2N2O/c1-5(12)11-3-2-7(8,9)6(10)4-11/h6H,2-4,10H2,1H3
• InChI Key： OWICMKDXWQHKJN-UHFFFAOYSA-N
• SMILES： C(N1CCC(F)(F)C(N)C1)(=O)C

Additional information on 1-(3-amino-4,4-difluoropiperidin-1-yl)ethan-1-one

Comprehensive Overview of 1-(3-amino-4,4-difluoropiperidin-1-yl)ethan-1-one (CAS No. 2169175-82-8): Properties, Applications, and Industry Insights

In the rapidly evolving field of pharmaceutical and chemical research, 1-(3-amino-4,4-difluoropiperidin-1-yl)ethan-1-one (CAS No. 2169175-82-8) has emerged as a compound of significant interest. This molecule, characterized by its unique difluoropiperidine backbone and acetyl functional group, is gaining attention for its potential applications in drug discovery and material science. Researchers and industry professionals are increasingly searching for information on its synthesis methods, physicochemical properties, and biological activity, making it a trending topic in scientific discussions.

The structural features of 1-(3-amino-4,4-difluoropiperidin-1-yl)ethan-1-one contribute to its versatility. The presence of both amino and difluoro groups on the piperidine ring enhances its potential as a building block for small molecule therapeutics. Recent studies have explored its role in modulating enzyme inhibition, particularly in targets related to central nervous system disorders and metabolic diseases. These investigations align with current industry trends focusing on precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, the preparation of 2169175-82-8 involves several key reaction steps that are frequently searched by organic chemists. The incorporation of fluorine atoms through electrophilic fluorination or nucleophilic substitution reactions represents a critical challenge that many researchers aim to optimize. Recent advancements in flow chemistry and catalytic methods have provided new pathways for its efficient production, addressing common queries about yield improvement and process scalability.

The physicochemical characterization of 1-(3-amino-4,4-difluoropiperidin-1-yl)ethan-1-one reveals important data points that are valuable for formulation scientists. Its solubility profile in various organic solvents, melting point characteristics, and stability under different pH conditions are frequently discussed parameters in pharmaceutical forums. These properties directly influence its potential as a drug candidate or intermediate in multi-step syntheses, making it a subject of ongoing research in ADMET optimization studies.

In the context of intellectual property and commercial availability, searches for 2169175-82-8 suppliers and patent landscape have shown significant growth. The compound's potential applications in bioconjugation and proteomics research have attracted attention from biotechnology companies. Furthermore, its use in developing PET radiotracers for diagnostic imaging represents an emerging application area that aligns with current interests in molecular imaging technologies.

Quality control aspects of 1-(3-amino-4,4-difluoropiperidin-1-yl)ethan-1-one are another focal point for analytical chemists. Standardized methods for HPLC purity analysis, spectroscopic identification (including NMR and mass spectrometry), and chiral separation techniques are commonly sought-after information. These analytical parameters are crucial for ensuring batch-to-batch consistency in research and potential manufacturing processes.

The environmental and safety profile of CAS 2169175-82-8 is frequently queried by EHS professionals. While comprehensive toxicological data may still be under development, preliminary assessments suggest that proper handling with engineering controls and personal protective equipment is recommended. This aligns with the pharmaceutical industry's growing emphasis on green chemistry principles and sustainable synthesis approaches.

Looking toward future applications, computational chemists are investigating the molecular docking potential of 1-(3-amino-4,4-difluoropiperidin-1-yl)ethan-1-one against various biological targets. The integration of AI-driven drug discovery platforms has accelerated these virtual screening efforts, making the compound a candidate for fragment-based drug design strategies. These developments correspond with the increasing industry adoption of digital chemistry tools and in silico prediction methods.

From a market perspective, the demand for specialized fluorinated building blocks like 2169175-82-8 continues to grow, driven by the pharmaceutical industry's need for diverse chemical space exploration. Custom synthesis providers and contract research organizations are expanding their catalogs to include such compounds, responding to client requests for tailor-made intermediates with specific functional group patterns.

In conclusion, 1-(3-amino-4,4-difluoropiperidin-1-yl)ethan-1-one represents a compelling case study in modern medicinal chemistry. Its unique structural features, combined with growing research interest across multiple disciplines, position it as a valuable compound in the toolkit of drug discovery scientists. As research progresses, we anticipate new insights into its structure-activity relationships and potential therapeutic applications, making it a compound worth monitoring in scientific literature and patent disclosures.